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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the Thermo Scientific™ Dionex™
lonPac™ AS19 column's selectivity for oxyhalides. It is designed to assist researchers,
scientists, and drug development professionals in understanding and utilizing this column for
the robust analysis of disinfection byproducts in various aqueous matrices.

Core Principles of the Dionex lonPac AS19 Column

The Dionex lonPac AS19 is a high-capacity, hydroxide-selective anion-exchange column
specifically engineered for the high-resolution analysis of oxyhalides—such as bromate,
chlorite, and chlorate—and other common inorganic anions.[1][2] Its performance
characteristics make it particularly suitable for compliance monitoring of drinking water as
specified in U.S. EPA Methods 300.0 and 300.1.[1][2]

The column's exceptional selectivity stems from its unique stationary phase, which consists of
a novel hyperbranched anion-exchange condensation polymer. This polymer is electrostatically
attached to the surface of a wide-pore polymeric substrate.[2] This innovative chemistry
provides a high capacity of 240 peq per 4 x 250 mm column, enabling the quantification of
trace-level oxyhalides even in the presence of high concentrations of common anions like
chloride, sulfate, and carbonate.[1][2]

The AS19 column is optimized for use with potassium hydroxide (KOH) eluents, which offer
significant advantages over traditional carbonate eluents. Hydroxide eluents lead to lower
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background conductivity and noise, resulting in lower detection limits for target analytes.[3] The
column's selectivity is optimized for operation at 30 °C to ensure reproducible retention times.

[2]

Key Applications

The primary application of the Dionex lonPac AS19 column is the determination of oxyhalide
disinfection byproducts in:

Drinking water[1][2]

Groundwater[1][2]

Wastewater[1][2]

Bottled water[4]

Other diverse sample matrices[1][2]

It is particularly recommended for the analysis of trace bromate, a potential carcinogen formed
during the ozonation of drinking water.[1]

Quantitative Data Summary

The following tables summarize the quantitative performance data for the Dionex lonPac AS19
column in the analysis of oxyhalides.

Table 1: Method Detection Limits (MDLSs) for Oxyhalides
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. Detection

Analyte MDL (pg/L) Matrix Reference
Method
Suppressed

Bromate 0.31 Reagent Water o [4]
Conductivity
Suppressed

Bromate 0.34 Reagent Water o [4]
Conductivity
Suppressed

Bromate 15 Reagent Water o
Conductivity

Chlorite Not specified

Chlorate Not specified

Table 2: Typical Recoveries in Spiked Water Samples
Spiked
Analyte Concentration Recovery (%) Matrix Reference
(nglL)
) European

Chlorite 10 88-91 ) [3]
Mineral Water
European

Bromate 5 88-91 ] [3]
Mineral Water
European

Chlorate 10 88-91 [3]

Mineral Water

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following sections outline

typical experimental protocols for oxyhalide analysis using the Dionex lonPac AS19 column.

Instrumentation and Columns

» lon Chromatography System: A system capable of gradient elution, such as a Thermo
Scientific™ Dionex™ [CS-2000, ICS-5000+, or Dionex™ Integrion™ HPIC system.[3][5][6]
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Analytical Column: Dionex lonPac AS19 Analytical Column (e.g., 4 x 250 mm).[3][5][6]

Guard Column: Dionex lonPac AG19 Guard Column (e.g., 4 x 50 mm).[3][5]

Eluent Generator: An eluent generator, such as the Dionex EGC-KOH, is recommended for
producing high-purity potassium hydroxide eluents.[3][6]

Detector: Suppressed conductivity detector.[5]

Reagents and Standards

o Deionized Water: High-purity deionized water (18.2 MQ-cm) for eluent generation and
standard preparation.

o Potassium Hydroxide (KOH): If not using an eluent generator, prepare eluents from a high-
purity KOH source.

o Stock Standards: Prepare individual or mixed stock solutions of chlorite, bromate, and
chlorate from their sodium salts.[5] For example, a 1000 mg/L stock solution can be prepared
by dissolving the appropriate amount of the salt in 100 mL of deionized water.[5]

Chromatographic Conditions

A typical gradient elution method for the separation of oxyhalides and common anions is as
follows:

Eluent: Potassium Hydroxide (KOH) gradient.

Gradient Program:

o 0-10 min: 10 mM KOH

o 10-20 min: 10-45 mM KOH

Flow Rate: 1.0 mL/min.[5]

Column Temperature: 30 °C.[2][5]
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« Injection Volume: A large loop injection (e.g., 250 pL) is often used to achieve low detection
limits.[3]

o Detection: Suppressed conductivity.

Visualizations
Logical Workflow for Oxyhalide Analysis
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Caption: A logical workflow diagram illustrating the key stages of oxyhalide analysis using the
Dionex lonPac AS19 column, from sample preparation to data analysis.

Principle of Anion-Exchange Separation on the AS19
Column
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Caption: A conceptual diagram illustrating the principle of anion-exchange chromatography on
the Dionex lonPac AS19 column, highlighting the competitive interactions between eluent and

analyte ions with the stationary phase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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